Chrome Yellow PG 130per cent
Description
Chrome Yellow is a chemical pigment primarily composed of lead chromate . Its chemical composition is PbCrO4, and its content is about 90% to 94% . The pigment appears as a light red-yellow powder with a monoclinic crystal shape . The color range varies from lemon yellow to orange yellow . It is mainly used in producing coatings, paints, inks, plastic, rubber, and cultural & educational articles .
Synthesis Analysis
The synthesis of Chrome Yellow involves quantitative measurements using scanning electron microscopy-wavelength dispersive X-ray analysis (SEM–WDX) . This technique can distinguish different types of Chrome Yellow based on the quantification of the sulfur content of the pigment . In some processes, lead nitrate is mixed with a buffer solution of sodium carbonate and potassium dichromate .
Molecular Structure Analysis
The molecular structure of Chrome Yellow is PbCrO4 . The mixed PbCr(1−x)SxO4 and the native PbCrO4 share a similar electronic structure . An energy up-shift of the conduction band is computed by both increasing the amount of sulfate and passing from the monoclinic to the orthorhombic phase .
Chemical Reactions Analysis
The darkening of the pigment is provoked by the formation of superficial layers of Cr(III) oxides and sulfates due to the reduction of the native Cr(VI) to the Cr(III) oxidation state . A strong correlation between Chrome Yellow degradation and its chemical composition (sulfate richness) and structure (orthorhombic vs. monoclinic) was also experimentally put forward .
Physical And Chemical Properties Analysis
Chrome Yellow has a specific gravity of 5.3 g/cm3 . It has an oil absorption of 23 g/100g . The pH value of its aqueous extract is between 6 and 8 . It has a moisture content of a maximum of 1.0% and water-soluble salts of a maximum of 1.0% . The residue on sieve (45 μm) is a maximum of 0.5% . The soluble Pb content (0.07 n HCl) is a maximum of 5% . It has a conductivity of a maximum of 500 micro-siemens .
Safety and Hazards
Chrome Yellow is classified as hazardous . It may cause cancer, damage fertility or the unborn child, and may cause damage to organs through prolonged or repeated exposure . It is also very toxic to aquatic life with long-lasting effects . It is recommended to use personal protective equipment as required and avoid release to the environment .
properties
CAS RN |
12224-86-1 |
|---|---|
Product Name |
Chrome Yellow PG 130per cent |
Molecular Formula |
C20H22N2O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-amino-7-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile](/img/structure/B1174870.png)